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Compound of Interest

Compound Name: Methyl Methanesulfonylacetate

Cat. No.: B1334190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Methanesulfonylacetate, with the CAS number 62020-09-1, is a carboxylic acid ester

that serves as a valuable organic reagent.[1] Its utility is noted in various synthetic applications,

including organic, chemical, intermediate, and pharmaceutical synthesis. This document

provides a comprehensive overview of the known physical properties of Methyl
Methanesulfonylacetate, along with generalized experimental protocols for their

determination.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Methyl
Methanesulfonylacetate.
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Property Value Source(s)

Molecular Formula C4H8O4S [1][2][3][4]

Molecular Weight 152.17 g/mol [1][2][3][4][5]

Appearance
White to Orange to Green

powder to crystal
[1][3][4]

Melting Point 62 °C [1][3][4][5]

Boiling Point 296.3 ± 23.0 °C (Predicted) [1][3][4]

112 °C / 10 mmHg [6]

Density 1.277 ± 0.06 g/cm³ (Predicted) [1][3][4]

Solubility
Insoluble in water; Soluble in

methanol.
[1][3][4][5]

Flash Point 133 °C [1]

94 °C [6]

Refractive Index 1.437 [1]

Vapor Pressure 0.00145 mmHg at 25°C [1]

Storage Temperature 2-8°C [1][3][4]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of a specific

compound like Methyl Methanesulfonylacetate are not always published. However, standard

methodologies for organic compounds are applicable.

Melting Point Determination
The melting point of a solid organic compound can be determined using a melting point

apparatus.[7]

Objective: To determine the temperature range over which the solid compound melts.
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Apparatus:

Melting point apparatus (e.g., Vernier Melt Station or similar)

Capillary tubes

Mortar and pestle

Spatula

Procedure:

Ensure the Methyl Methanesulfonylacetate sample is dry and finely powdered. If

necessary, gently grind the crystalline sample using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a controlled rate. For an unknown compound, a rapid heating

rate can be used to find an approximate melting point, followed by a slower, more precise

measurement (1-2 °C per minute) with a fresh sample.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

Boiling Point Determination by Simple Distillation
The boiling point of a liquid organic compound is the temperature at which its vapor pressure

equals the atmospheric pressure.[7] For a high-boiling point solid like Methyl
Methanesulfonylacetate, this would be performed under reduced pressure.

Objective: To determine the boiling point of a liquid at a specific pressure.

Apparatus:
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Round-bottom flask

Distillation head (still head)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or sand bath

Vacuum source and manometer

Boiling chips

Procedure:

Place a sample of Methyl Methanesulfonylacetate (melted, if starting from solid) into the

round-bottom flask, along with a few boiling chips.

Assemble the simple distillation apparatus, ensuring all joints are properly sealed for vacuum

application.

Position the thermometer bulb just below the side arm of the distillation head to accurately

measure the temperature of the vapor that will distill.[7]

Connect the apparatus to a vacuum source.

Begin heating the sample gently.

Record the pressure from the manometer.

As the liquid boils, the vapor will rise, and the temperature on the thermometer will increase

and then stabilize. This stable temperature is the boiling point at the recorded pressure.[7]

Collect the condensed liquid (distillate) in the receiving flask.

Never distill to dryness.[7]
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Solubility Test
This qualitative test determines the solubility of a substance in a given solvent.

Objective: To determine if Methyl Methanesulfonylacetate is soluble in various solvents.

Apparatus:

Test tubes

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, methanol, diethyl ether, hexane)

Procedure:

Place a small, measured amount (e.g., 10-20 mg) of Methyl Methanesulfonylacetate into a

test tube.

Add approximately 1 mL of the chosen solvent to the test tube.

Agitate the mixture, for instance by using a vortex mixer, for 1-2 minutes.

Observe if the solid dissolves completely. If it does, the compound is soluble. If it remains

undissolved, it is insoluble. Partial dissolution indicates partial solubility.

Repeat the process for each solvent to be tested.

Visualizations
General Synthesis Workflow
Methyl Methanesulfonylacetate is an ester, and its synthesis would likely follow a variation of

an esterification reaction. The following diagram illustrates a generalized workflow for a

laboratory-scale organic synthesis, such as the synthesis of a sulfone compound.
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(e.g., 4-Iodoanisole, Sodium methanesulfinate)

and Catalysts (e.g., CuI, L-Proline)
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1
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(e.g., 90 °C for 12 hours)

2
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3
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4
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5
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6
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Caption: Generalized experimental workflow for the synthesis of an aryl sulfone.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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